![molecular formula C15H16N4O B5729993 N''-[2-(benzyloxy)benzylidene]carbonohydrazonic diamide](/img/structure/B5729993.png)
N''-[2-(benzyloxy)benzylidene]carbonohydrazonic diamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[2-(benzyloxy)benzylidene]carbonohydrazonic diamide, commonly known as BCDMH, is a widely used disinfectant and biocide. It is a white crystalline powder that is soluble in water and organic solvents. BCDMH has been extensively studied for its antimicrobial and antifungal properties, making it an important compound in the field of microbiology and biochemistry.
Mechanism of Action
The mechanism of action of BCDMH is not fully understood, but it is believed to involve the release of hypobromous acid, which is a strong oxidizing agent. Hypobromous acid can react with cellular components, such as proteins and nucleic acids, leading to cell death. BCDMH has also been shown to disrupt the cell membrane of microorganisms, leading to leakage of cell contents and eventual cell death.
Biochemical and Physiological Effects:
BCDMH has been shown to have a range of biochemical and physiological effects on microorganisms. It can inhibit the growth of bacteria and fungi, and can also disrupt the biofilm formation of certain microorganisms. BCDMH has also been shown to have antiviral properties, inhibiting the replication of certain viruses. However, BCDMH can also have toxic effects on human cells, and prolonged exposure can lead to skin irritation and respiratory problems.
Advantages and Limitations for Lab Experiments
BCDMH is a widely used disinfectant and biocide in laboratory experiments due to its broad-spectrum antimicrobial properties. It is effective against a wide range of microorganisms, making it a versatile compound for use in microbiology and biochemistry. However, BCDMH can also have toxic effects on human cells, and care should be taken when handling the compound. In addition, BCDMH can be unstable in certain conditions, and its effectiveness can be reduced in the presence of organic matter.
Future Directions
There are several future directions for research on BCDMH. One area of interest is the development of novel derivatives of BCDMH with improved antimicrobial properties and reduced toxicity. Another area of research is the investigation of the mechanism of action of BCDMH, and the development of new methods for its synthesis and purification. Finally, there is a need for further studies on the environmental impact of BCDMH, particularly on aquatic ecosystems where it is commonly used as a disinfectant.
Synthesis Methods
BCDMH can be synthesized by the reaction of 2-hydroxybenzaldehyde with benzylamine and hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with cyanogen bromide and sodium hydroxide to obtain BCDMH. The synthesis of BCDMH is a multi-step process that requires careful control of reaction conditions to obtain high yields of the desired product.
Scientific Research Applications
BCDMH has been widely used as a disinfectant and biocide in a variety of industries, including water treatment, healthcare, and agriculture. Its antimicrobial properties have been extensively studied, and it has been shown to be effective against a wide range of bacteria, fungi, and viruses. BCDMH has also been used in the synthesis of other compounds, such as heterocyclic compounds and metal complexes.
properties
IUPAC Name |
2-[(E)-(2-phenylmethoxyphenyl)methylideneamino]guanidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O/c16-15(17)19-18-10-13-8-4-5-9-14(13)20-11-12-6-2-1-3-7-12/h1-10H,11H2,(H4,16,17,19)/b18-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNCAEHFZFMLIPM-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2C=NN=C(N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2/C=N/N=C(N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(E)-(2-phenylmethoxyphenyl)methylideneamino]guanidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.